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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B583880

Essential Safety and Handling of D-Mannitol-2-
13C

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for D-
Mannitol-2-13C, a stable isotope-labeled compound. As a non-radioactive and non-hazardous
substance, the safety protocols for D-Mannitol-2-13C are analogous to those for its unlabeled
counterpart, D-Mannitol. The information herein is compiled to ensure safe laboratory practices
and build confidence in chemical handling.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of D-Mannitol-2-13C.
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Property Value
Chemical Formula Cs13CH1406
Molecular Weight 183.16 g/mol

White crystalline powder or free-flowing
Appearance

granules[1]
Melting Point 167-170 °C
Odor Odorless[1]
Isotopic Purity 99 atom % 13C

Hazard Identification and Safety Precautions

D-Mannitol is not classified as a hazardous substance.[2] Consequently, D-Mannitol-2-13C is
also considered non-hazardous under normal handling conditions. However, adherence to
good laboratory practice is essential.

Hazard Precautionary Measures

) May cause respiratory tract irritation. Use in a
Inhalation )
well-ventilated area.[3][4]

) May cause mild skin irritation upon prolonged
Skin Contact
contact.

Eye Contact May cause eye irritation.[5]

) Large amounts may cause gastrointestinal
Ingestion o
irritation.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling D-Mannitol-2-
13C to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye Protection Safety glasses with side shields or goggles.[6]

_ Disposable nitrile gloves are suitable for
Hand Protection o
incidental contact.[6][7]

For operations that may generate dust, a

Respiratory Protection NIOSH-approved N95 respirator is
recommended.
Body Protection A standard laboratory coat should be worn.[7]

Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of D-Mannitol-2-13C and
ensuring a safe laboratory environment.

Handling:
¢ Avoid generating dust.[8]
o Use in a well-ventilated area or under a chemical fume hood.[3]

e Ground/bond container and receiving equipment when transferring large quantities to
prevent static discharge.[4]

Storage:
» Store in a tightly closed container.
o Keep in a cool, dry place.[2]

e Incompatible with strong oxidizing agents.[8]

Spills and Disposal Plan

Spill Response:
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Evacuate: If a large amount of dust is generated, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Sweep up the spilled solid material, avoiding dust generation.[8]

Collect: Place the swept-up material into a suitable, labeled container for disposal.

Clean: Clean the spill area with a wet cloth or mop to remove any remaining dust.
Disposal:
e D-Mannitol-2-13C is not considered hazardous waste.

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[3] It is generally acceptable to dispose of it as regular chemical waste. Do not
empty into drains.[2]

Experimental Workflow for Handling D-Mannitol-2-
13C

The following diagram illustrates the standard workflow for safely handling D-Mannitol-2-13C
in a laboratory setting.
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Caption: Workflow for Safe Handling of D-Mannitol-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b583880?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitol
https://www.carlroth.com/medias/SDB-1NH0-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAzNzJ8YXBwbGljYXRpb24vcGRmfGFEazVMMmc1Tmk4NU1UY3dOREV6T0RFek56a3dMMU5FUWw4eFRrZ3dYMGRDWDBWT0xuQmtaZ3xhN2I0MGU0Mzg4MjA0NWJlNTUwYjJmNzNhZDNkZGJjYzJiOGMxN2UwMjFkY2ExOGNjMjBhYjQ4YTExZDdlOTI2
https://www.chemicalbook.com/msds/Mannitol.pdf
https://www.chemscience.com/assets/uploads/safety_datasheet/PCT0604-sds.pdf
https://tsapps.nist.gov/srmext/msds/920-MSDS.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=M120500&productDescription=D+MANNITOL+POWDER+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b583880#personal-protective-equipment-for-handling-d-mannitol-2-13c
https://www.benchchem.com/product/b583880#personal-protective-equipment-for-handling-d-mannitol-2-13c
https://www.benchchem.com/product/b583880#personal-protective-equipment-for-handling-d-mannitol-2-13c
https://www.benchchem.com/product/b583880#personal-protective-equipment-for-handling-d-mannitol-2-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583880?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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